Cas no 68289-14-5 (Metrazifone)

• Product Name: Metrazifone
• CAS No: 68289-14-5
• MF: C₂₀H₂₃N₅O
• MW: 349.429523706436
• CID: 878146
• PubChem ID: 68877
• Update Time: 2025-04-19

Metrazifone Chemical and Physical Properties

Names and Identifiers

• Metrazifone
• 5,6-bis-(4-dimethylamino-phenyl)-2-methyl-2H-[1,2,4]triazin-3-one
• 5,6-bis[4-(dimethylamino)phenyl]-2-methyl-1,2,4-triazin-3-one
• 2-Methyl-3-oxo-5,6-di(paradimethylaminophenyl) as triazine
• 5,6-Bis(p-(dimethylamino)phenyl)-2-methyl-as-triazin-3(2H)-one
• as-Triazin-3(2H)-one,5,6-bis(p-(dimethylamino)phenyl)-2-methyl
• Metrazifona
• Metrazifona [INN-Spanish]
• Metrazifonum [INN-Latin]
• ST 729
• BRN 0564004
• CHEMBL2105267
• Metrazifone [INN]
• AKOS040753043
• DTXSID30218434
• 1N1RL0G53P
• 68289-14-5
• SCHEMBL2108915
• ST729
• Metrazifonum
• as-Triazin-3(2H)-one, 5,6-bis(p-(dimethylamino)phenyl)-2-methyl-
• NS00121246
• Q27252631
• 5,6-bis(4-(dimethylamino)phenyl)-2-methyl-1,2,4-triazin-3(2H)-one
• UNII-1N1RL0G53P

• Inchi： 1S/C20H23N5O/c1-23(2)16-10-6-14(7-11-16)18-19(22-25(5)20(26)21-18)15-8-12-17(13-9-15)24(3)4/h6-13H,1-5H3
• InChI Key： FBZHCUQUPMUOCR-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2C=CC(=CC=2)N(C)C)C(C2C=CC(=CC=2)N(C)C)=NN1C

Computed Properties

• Exact Mass: 349.19000
• Monoisotopic Mass: 349.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 54.26000
• LogP: 2.64130